Cas no 2287268-60-2 (Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate
• CAS No: 2287268-60-2
• MF: C₁₂H₁₆Cl₂N₂O₂
• MW: 291.173641204834
• CID: 6340320
• PubChem ID: 137943063
• Update Time: 2025-06-08

Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2287268-60-2
• EN300-6747060
• Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate

• Inchi： 1S/C12H16Cl2N2O2/c1-12(2,3)18-11(17)8(15)4-7-5-9(13)16-10(14)6-7/h5-6,8H,4,15H2,1-3H3
• InChI Key： OXPJJYPAUHTKNZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 290.0588831g/mol
• Monoisotopic Mass: 290.0588831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate

Introduction to Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate (CAS No. 2287268-60-2)

Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate (CAS No. 2287268-60-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, an amino functionality, and a 2,6-dichloropyridin-4-yl moiety. These structural elements contribute to its potential as a building block in the synthesis of bioactive molecules and drug candidates.

The tert-butyl ester group in Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate provides enhanced stability and solubility properties, making it an attractive intermediate for various synthetic transformations. The amino group offers multiple points of functionalization, enabling the introduction of diverse substituents to modulate the compound's biological activity and pharmacological properties. The 2,6-dichloropyridin-4-yl moiety is known for its ability to interact with specific biological targets, such as enzymes and receptors, thereby enhancing the compound's therapeutic potential.

Recent research has highlighted the importance of Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against kinases involved in cancer progression. The researchers synthesized a series of analogs by modifying the amino and tert-butyl ester groups and evaluated their efficacy in vitro and in vivo. The results showed that several derivatives displayed selective inhibition of key kinases, leading to significant antiproliferative effects on cancer cells.

In another study, scientists explored the use of Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate as a precursor for the synthesis of peptidomimetics with improved pharmacokinetic profiles. Peptidomimetics are synthetic molecules designed to mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The tert-butyl ester group was found to enhance the stability of the peptidomimetics against proteolytic degradation, while the amino group allowed for precise control over the conformational flexibility of the molecules. This approach has shown promise in developing more effective therapeutic agents for treating various diseases.

The versatility of Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate extends beyond its use as a synthetic intermediate. It has also been investigated for its potential as a chiral ligand in asymmetric catalysis. Chiral ligands play a crucial role in enantioselective synthesis by facilitating the formation of optically pure compounds. Researchers have reported that derivatives of this compound can serve as efficient ligands for palladium-catalyzed asymmetric allylic alkylation reactions. The high enantioselectivity observed in these reactions suggests that Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate could be a valuable tool for synthesizing chiral pharmaceuticals and fine chemicals.

In addition to its applications in medicinal chemistry and catalysis, Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate has been studied for its potential as a probe molecule in biological assays. Its unique structural features make it suitable for labeling and tracking specific biomolecules within cells. For example, researchers have used derivatives of this compound to develop fluorescent probes that can selectively bind to certain proteins or nucleic acids. These probes have been employed in high-throughput screening assays to identify potential drug targets and to study cellular processes at the molecular level.

The safety profile of Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate is an important consideration for its use in pharmaceutical research. Studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. However, it is essential to conduct thorough safety evaluations during preclinical development to ensure that any potential adverse effects are identified and mitigated.

In conclusion, Tert-butyl 2-amino-3-(2,6-dichloropyridin-4-yl)propanoate (CAS No. 2287268-60-2) is a multifaceted compound with broad applications in medicinal chemistry, catalysis, and biological research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in modern scientific endeavors.